Cas no 34731-47-0 (3,4-dihydro-3-oxo-2-Quinoxalinecarbonitrile)

• Product Name: 3,4-dihydro-3-oxo-2-Quinoxalinecarbonitrile
• CAS No: 34731-47-0
• MF: C₉H₅N₃O
• MW: 171.155501127243
• MDL: MFCD15144516
• CID: 295057
• PubChem ID: 12853607
• Update Time: 2025-11-02

3,4-dihydro-3-oxo-2-Quinoxalinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-3-oxo-2-Quinoxalinecarbonitrile
• 2-Quinoxalinecarbonitrile,3-hydroxy- (8CI)
• 2-Quinoxalinecarbonitrile,3,4-dihydro-3-oxo-
• 3-Cyano-2-oxo-1,2-dihydroquinoxaline
• 3-oxo-3,4-dihydroquinoxaline-2-carbonitrile
• 3-oxo-4H-quinoxaline-2-carbonitrile
• MFCD15144516
• 34731-47-0
• E70195
• SCHEMBL11693530
• SY268150
• cyanoquinoxalone
• 2-Quinoxalinecarbonitrile, 3,4-dihydro-3-oxo-

• MDL： MFCD15144516
• Inchi： 1S/C9H5N3O/c10-5-8-9(13)12-7-4-2-1-3-6(7)11-8/h1-4H,(H,12,13)
• InChI Key： CGLZJUVTVHUZLN-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 171.04335
• Monoisotopic Mass: 171.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3,4-dihydro-3-oxo-2-Quinoxalinecarbonitrile

Comprehensive Overview of 3,4-dihydro-3-oxo-2-Quinoxalinecarbonitrile (CAS No. 34731-47-0)

3,4-dihydro-3-oxo-2-Quinoxalinecarbonitrile (CAS No. 34731-47-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoxaline derivative is characterized by its unique molecular structure, featuring a carbonitrile group at the 2-position and a dihydro-oxo moiety at the 3,4-positions. Its structural versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for 3,4-dihydro-3-oxo-2-Quinoxalinecarbonitrile has surged due to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel small-molecule therapeutics. The compound's ability to modulate enzyme activity and interact with biological targets has made it a focal point in studies related to cancer treatment and neurodegenerative diseases. Additionally, its photophysical properties are being explored for use in organic electronics and sensors.

The synthesis of 3,4-dihydro-3-oxo-2-Quinoxalinecarbonitrile typically involves cyclocondensation reactions of o-phenylenediamine derivatives with α-keto nitriles. Advanced catalytic methods and green chemistry approaches are now being employed to improve yield and reduce environmental impact. This aligns with the growing trend of sustainable synthesis in the chemical industry, a topic frequently searched by professionals seeking eco-friendly alternatives.

From a commercial perspective, CAS No. 34731-47-0 is supplied by several specialty chemical manufacturers under stringent quality control standards. Its purity and stability are critical for end-users, especially in high-throughput screening and combinatorial chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify its specifications, addressing common queries about compound characterization.

Emerging trends in precision medicine and personalized therapeutics have further highlighted the importance of 3,4-dihydro-3-oxo-2-Quinoxalinecarbonitrile. Its scaffold is frequently cited in patents related to targeted drug delivery systems and bioconjugation strategies. For instance, recent publications explore its utility in designing PROTACs (Proteolysis Targeting Chimeras), a hot topic in degradation-based therapies.

In conclusion, 3,4-dihydro-3-oxo-2-Quinoxalinecarbonitrile (CAS No. 34731-47-0) represents a multifaceted compound with expanding applications across life sciences and advanced materials. Its integration into AI-driven drug design platforms and automated synthesis workflows underscores its relevance in modern research. As the scientific community continues to uncover its potential, this compound remains a key subject in discussions about innovation in heterocyclic chemistry.